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This guide provides an in-depth exploration of the discovery and history of invasin research,

tailored for researchers, scientists, and drug development professionals. It covers the initial

identification of invasin, its mechanism of action, the signaling pathways it triggers, and the

experimental methodologies used to study it.

The Genesis of Invasin: Early Discoveries
The story of invasin begins with the quest to understand how certain pathogenic bacteria

overcome the non-phagocytic barrier of host cells to initiate infection. In the early 1980s,

researchers were keenly interested in the molecular mechanisms that allowed bacteria like

Yersinia species to enter intestinal epithelial cells.

A pivotal moment in this field came with the work of Ralph Isberg and his colleagues. They

sought to identify the specific bacterial factor responsible for mediating the entry of Yersinia

pseudotuberculosis into cultured mammalian cells. Their research led to the groundbreaking

discovery of a single gene, which they named inv (for invasion), that could confer an invasive

phenotype to a non-invasive strain of Escherichia coli. The protein encoded by this gene was

subsequently named "invasin." This discovery was significant as it demonstrated that the

complex process of bacterial invasion could be attributed to a single gene product.

Further research by Isberg's group and others in the late 1980s and early 1990s focused on

characterizing the invasin protein and its host cell receptor. They found that invasin is a large,

986-amino acid outer membrane protein. Crucially, they identified that invasin binds to several
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members of the β1 integrin family of cell adhesion molecules with high affinity. This interaction

was shown to be essential for mediating the uptake of the bacteria by the host cell.

Key Milestones in Invasin Research
The following diagram provides a timeline of the major discoveries in the field of invasin
research.
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1980s 1990s 2000s

1985: Isberg et al. identify the 'inv' gene in Y. pseudotuberculosis responsible for cell entry.

1987: Isberg and Falkow demonstrate that the 'inv' gene is sufficient to confer an invasive phenotype to E. coli.

1989: The host cell receptors for invasin are identified as members of the β1 integrin family.

1991: The minimal binding domain of invasin for integrins is mapped.

1995: The crystal structure of the invasin C-terminal domain is solved, revealing its Ig-like folds.

1998: The role of invasin in triggering host cell signaling pathways, such as focal adhesion kinase (FAK) activation, is established.

2002: Further elucidation of the downstream signaling cascade, including the roles of Rac1 and Arp2/3 complex.

2009: Invasin is utilized as a tool in cell biology and biotechnology for targeted cell adhesion and drug delivery.
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1. Seed and grow host cells to confluency

2. Infect cells with invasin-expressing bacteria

3. Incubate to allow for bacterial invasion

4. Wash to remove non-adherent bacteria

5. Add gentamicin-containing medium to kill extracellular bacteria

6. Wash to remove gentamicin

7. Lyse host cells to release intracellular bacteria

8. Plate lysate and count CFUs
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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